(+)-Normetazocine

• IUPAC Name: (1S,9S,13S)-1,13-dimethyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol
• InChI: InChI=1S/C14H19NO/c1-9-13-7-10-3-4-11(16)8-12(10)14(9,2)5-6-15-13/h3-4,8-9,13,15-16H,5-7H2,1-2H3/t9-,13+,14+/m1/s1
• InChI Key: DXESFJJJWBHLJX-IIMNLJJBSA-N
• Canonical SMILES: CC1C2CC3=C(C1(CCN2)C)C=C(C=C3)O
• Isomeric SMILES: C[C@@H]1[C@@H]2CC3=C([C@]1(CCN2)C)C=C(C=C3)O
• Molecular Formula: C14H19NO
• DSSTOX Substance ID: DTXSID70453044
• Molecular Weight: 217.31 g/mol
• CAS RN: 25144-78-9, 16670-83-0

Description

Synthesis Analysis

This would involve a detailed look at how the compound is synthesized, including the starting materials, the conditions under which the reaction takes place, and the yield of the final product. It might also discuss any challenges or unique aspects of the synthesis process.

Molecular Structure Analysis

This would involve using techniques such as X-ray crystallography or NMR spectroscopy to determine the compound’s molecular structure. This could provide information on the compound’s stereochemistry, bond lengths and angles, and other structural features.

Chemical Reactions Analysis

This would involve studying the compound’s reactivity. This could include looking at what happens when the compound is exposed to various conditions or reactants, and studying the mechanisms of these reactions.

Physical And Chemical Properties Analysis

This would involve studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility in various solvents, and stability under various conditions.

Scientific Research Applications

• Influence of Esters and Carboxylic Acids as N-Substituents in Opioids : A study explored the effects of carboxylic ester and acid moieties as N-substituents in opioids, including a series of racemic N-substituted normetazocines. This study found that these substitutions resulted in compounds with low potency both in vitro and in vivo, with esters showing greater activity. The research highlighted the pharmacological implications of potential in vivo metabolic hydrolysis of these compounds (Metcalf et al., 2008).

• Synthesis of Isothiocyanate Derivative for Sigma(1) Receptor : Another research focused on the synthesis of a derivative of the potent sigma(1) receptor ligand, (+)-cis-N-benzyl-N-normetazocine, for irreversibly blocking sigma(1) binding sites. This study provided insights into the potential applications of such derivatives in neuroscience and pharmacology (Ronsisvalle et al., 2002).

• Structure-Activity Relationships of LP1 Derivatives : This study explored the synthesis and structure-activity relationships of LP1 derivatives, which are based on the (−)-cis-N-Normetazocine scaffold. It highlighted the influence of different N-substituents on the affinity and efficacy of ligands at various opioid receptors. This research aids in understanding the role of structural variations in opioid receptor profiles (Pasquinucci et al., 2018).

• Evaluation of (+)- and (-)-Phenazocine Enantiomers : This study evaluated the dual opioid agonist/σ1 antagonist properties and antinociceptive effects of cis-N-Substituted N-normetazocine enantiomers. It provided valuable insights into the pharmacological profiles and potential therapeutic applications of these compounds (Prezzavento et al., 2017).

Mechanism of Action

If the compound has a biological effect, this would involve studying how it interacts with biological systems. This could include identifying any receptors or enzymes it binds to, and studying how this binding leads to a biological response.

Safety and Hazards

This would involve looking at the compound’s toxicity, flammability, and other hazards. It could also include information on safe handling and disposal practices.

Future Directions

This would involve a discussion of areas for future research. This could include potential applications of the compound, questions about its properties or behavior that are still unanswered, or new methods for its synthesis.